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Compound of Interest

Compound Name: Tetradecahydroanthracene

Cat. No.: B3428247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of

tetradecahydroanthracene, also known as perhydroanthracene. It includes a detailed

summary of their Chemical Abstracts Service (CAS) numbers, methodologies for their

synthesis and separation, and a visualization of their stereochemical relationships. This

document is intended to serve as a valuable resource for professionals in the fields of chemical

research and drug development.

Data Presentation: CAS Numbers of
Tetradecahydroanthracene Isomers
Tetradecahydroanthracene (C₁₄H₂₄) is a saturated tetracyclic hydrocarbon with multiple

stereoisomers due to the presence of several chiral centers. The spatial arrangement of the

hydrogen atoms at the ring junctions gives rise to a variety of cis/trans and syn/anti

configurations. The CAS numbers for several of these isomers are summarized in the table

below for easy comparison.
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Isomer Name/Synonym Stereochemistry CAS Number

Tetradecahydroanthracene Unspecified mixture of isomers 6596-35-6[1]

cis,anti,cis-

Perhydroanthracene
(4aα, 8aβ, 9aα, 10aβ)- 29863-91-0[2][3][4]

cis,trans-Perhydroanthracene (4aα, 8aα, 9aα, 10aβ)- 2109-05-9[5][6][7][8][9]

trans,syn,trans-

Perhydroanthracene
(4aα,8aα,9aβ,10aα)- 1755-19-7[10]

trans-anti-trans-

Perhydroanthracene
Not specified 30008-95-8[11]

cis-Cisoid-cis-

perhydroanthracene
- CID 12635295[12]

cis-Transoid-cis-

perhydroanthracene
- CID 12635294

It is important to note that due to the complexity of its stereochemistry, not all possible isomers

have been synthesized or assigned a unique CAS number. There are five possible

diastereomers of perhydroanthracene.[13][14]

Experimental Protocols
The synthesis and separation of tetradecahydroanthracene isomers are critical for their

individual study. The following sections detail the general methodologies employed in these

processes.

The most common method for the synthesis of perhydroanthracene is the catalytic

hydrogenation of anthracene.[13] This process involves the addition of hydrogen across the

double bonds of the aromatic rings of anthracene in the presence of a catalyst.

Materials and Equipment:

Anthracene

High-pressure autoclave reactor
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Hydrogen gas (high purity)

Catalyst (e.g., Nickel on Hβ-Zeolite, Platinum on carbon, Palladium on alumina, Fe-based

catalysts)[15][16][17]

Solvent (e.g., supercritical carbon dioxide, or a suitable organic solvent)[15]

Procedure:

The anthracene starting material is dissolved in a suitable solvent and placed into a high-

pressure autoclave reactor.

A catalytic amount of the chosen hydrogenation catalyst is added to the solution.

The reactor is sealed and purged with an inert gas, such as nitrogen, to remove any oxygen.

The reactor is then pressurized with high-purity hydrogen gas to a specific pressure (e.g.,

2.76 MPa to 12.0 MPa).[15]

The mixture is heated to the desired reaction temperature (e.g., 80°C to 420°C) and stirred

continuously for a set duration (e.g., 60 minutes to 6 hours).[15]

Upon completion, the reactor is cooled to room temperature, and the excess hydrogen

pressure is carefully released.

The catalyst is removed by filtration.

The solvent is removed under reduced pressure to yield the crude product, which is a

mixture of tetradecahydroanthracene isomers.

The specific isomer distribution in the final product is highly dependent on the reaction

conditions, including the choice of catalyst, temperature, pressure, and reaction time.

The separation of the complex mixture of tetradecahydroanthracene isomers obtained from

hydrogenation is a significant analytical challenge. High-performance liquid chromatography

(HPLC) and gas chromatography (GC) are the primary techniques employed for this purpose.
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Gas Chromatography (GC): Capillary GC is a powerful technique for the separation of volatile

and thermally stable isomers.[18]

Column: A high-resolution capillary column, often with a non-polar or medium-polarity

stationary phase, is used. For complex isomer separations, liquid crystalline stationary

phases can offer enhanced selectivity.[18]

Carrier Gas: Hydrogen or helium is typically used as the carrier gas.

Temperature Program: A programmed temperature gradient is often employed to achieve

optimal separation of the various isomers.

Detector: A flame ionization detector (FID) or a mass spectrometer (MS) can be used for

detection and identification.

High-Performance Liquid Chromatography (HPLC): HPLC is another effective method for the

separation of non-volatile or thermally labile isomers.[19][20][21][22]

Column: A chiral stationary phase is often necessary to resolve enantiomeric pairs of

isomers. Reversed-phase C18 columns can also be used for the separation of

diastereomers.

Mobile Phase: The choice of mobile phase depends on the column and the specific isomers

being separated. A mixture of organic solvents (e.g., methanol, acetonitrile) and buffered

aqueous solutions is common.

Detector: A UV detector is commonly used if the isomers possess a chromophore, although

for saturated hydrocarbons like tetradecahydroanthracene, a refractive index detector or a

mass spectrometer would be more appropriate.

Visualization of Isomeric Relationships
The stereochemical relationships between the different isomers of tetradecahydroanthracene
can be visualized to better understand their structural diversity. The following diagram

illustrates the classification of isomers based on the cis/trans and syn/anti nomenclature of the

ring fusions.
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Caption: Synthesis of Perhydroanthracene Isomers from Anthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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